Cas no 187722-18-5 (3-(Methylthio)-1-(tosyloxy)propane)

3-(Methylthio)-1-(tosyloxy)propane is a specialized organosulfur compound featuring both a methylthio (–SCH₃) and a tosyloxy (–OTs) functional group. This bifunctional reagent is valuable in synthetic organic chemistry, particularly in nucleophilic substitution reactions, where the tosyloxy group acts as an excellent leaving group, facilitating further functionalization. The methylthio moiety can serve as a nucleophile or be modified into other sulfur-containing derivatives. Its stability under standard conditions and compatibility with a range of reaction conditions make it a versatile intermediate for constructing complex molecular frameworks. The compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and advanced materials requiring precise sulfur incorporation.
3-(Methylthio)-1-(tosyloxy)propane structure
187722-18-5 structure
Product Name:3-(Methylthio)-1-(tosyloxy)propane
CAS No:187722-18-5
MF:C11H16O3S2
MW:260.372941017151
CID:825098
PubChem ID:15310998
Update Time:2025-11-02

3-(Methylthio)-1-(tosyloxy)propane Chemical and Physical Properties

Names and Identifiers

    • 3-(Methylthio)propyl 4-methylbenzenesulfonate
    • 3-(Methylthio)-1-(to
    • 3-(METHYLTHIO)-1-(TOSYLOXY)PROPANE, WHITE SOLID
    • 3-methylsulfanylpropyl toluene-4-sulfonate
    • 3-methylthiopropyl 4-toluenesulphonate
    • 3-methylthiopropyl tosylate
    • toluene-4-sulfonic acid 3-methylsulfanyl-propyl ester
    • 3-(Methylthio)propyl tosylate
    • 3-(METHYLTHIO)-1-(TOSYLOXY)PROPANE
    • 3-(METHYLTHIO)-1-(TOSYLOXY)PROPANE-2
    • CS-13824
    • 3-(Methylthio)-1-propanol 1-(4-Methylbenzenesulfonate); 3-(Methylthio)propyl 4-Methylbenzenesulfonate; 3-(Methylthio)propyl Tosylate;
    • DTXSID00571260
    • NPRIBQNSIOYOEG-UHFFFAOYSA-N
    • DB-303974
    • 3-Methylthio-1-Propanol Tosylate
    • 187722-18-5
    • 3-methylsulfanylpropyl 4-methylbenzenesulfonate
    • EN300-7320061
    • CS-M1208
    • J-012079
    • 3-(methylthio)propyl4-methylbenzenesulfonate
    • AKOS016012170
    • 3-(Methylsulfanyl)propyl 4-methylbenzene-1-sulfonate
    • SCHEMBL206280
    • 3-(Methylthio)-1-(tosyloxy)propane
    • MDL: MFCD09841016
    • Inchi: 1S/C11H16O3S2/c1-10-4-6-11(7-5-10)16(12,13)14-8-3-9-15-2/h4-7H,3,8-9H2,1-2H3
    • InChI Key: NPRIBQNSIOYOEG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCCSC

Computed Properties

  • Exact Mass: 260.05400
  • Monoisotopic Mass: 260.05408672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 77Ų

Experimental Properties

  • Density: 1.197±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.29 g/l) (25 º C),
  • PSA: 77.05000
  • LogP: 3.53420

3-(Methylthio)-1-(tosyloxy)propane Security Information

  • Storage Condition:Sealed in dry,2-8°C

3-(Methylthio)-1-(tosyloxy)propane Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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3-(Methylthio)-1-(tosyloxy)propane Production Method

Additional information on 3-(Methylthio)-1-(tosyloxy)propane

Comprehensive Guide to 3-(Methylthio)-1-(tosyloxy)propane (CAS No. 187722-18-5): Properties, Applications, and Market Insights

3-(Methylthio)-1-(tosyloxy)propane (CAS No. 187722-18-5) is an organosulfur compound with growing importance in specialty chemical applications. This methylthio-tosyloxy propane derivative serves as a versatile intermediate in pharmaceutical synthesis, agrochemical production, and advanced material development. Its unique molecular structure combines a methylthio group with a tosyloxy functionality, enabling diverse chemical transformations that make it valuable for researchers and industrial chemists.

The compound's chemical properties include moderate solubility in organic solvents like dichloromethane and ethyl acetate, while being sparingly soluble in water. With a molecular weight of 260.35 g/mol, 3-(Methylthio)-1-tosyloxypropane typically appears as a colorless to pale yellow liquid at room temperature. Its stability under inert conditions makes it suitable for various synthetic applications, though proper storage away from strong oxidizers is recommended. Recent studies highlight its potential as a building block for sulfur-containing heterocycles, which are increasingly important in drug discovery programs.

In pharmaceutical applications, CAS 187722-18-5 serves as a key intermediate for synthesizing biologically active molecules. The compound's tosyloxy group acts as an excellent leaving group in nucleophilic substitution reactions, while the methylthio moiety can participate in subsequent functionalization steps. Researchers have utilized this dual functionality to create novel sulfur-based pharmacophores with potential therapeutic applications. Current trends in drug development emphasize the importance of sulfur-containing compounds, making 3-(Methylthio)-1-(tosyloxy)propane particularly relevant for medicinal chemistry research.

The agrochemical industry has shown increasing interest in methylthio tosyloxy propane derivatives for developing new crop protection agents. Sulfur-containing compounds play crucial roles in plant metabolism and defense mechanisms, and this intermediate enables the synthesis of novel pesticide precursors with improved environmental profiles. Manufacturers are particularly interested in its potential for creating low-residue agrochemicals that meet stringent regulatory requirements in major agricultural markets.

From a synthetic chemistry perspective, 3-(Methylthio)-1-(tosyloxy)propane offers several advantages. The compound's tosylate leaving group facilitates smooth displacement reactions with various nucleophiles, while the methylthio-propyl backbone provides a flexible carbon scaffold for further elaboration. Recent publications demonstrate its utility in constructing thioether-containing macrocycles and as a precursor for sulfonium salt formation, expanding its applications in materials science and catalysis.

The global market for specialty sulfur chemicals like 187722-18-5 has shown steady growth, driven by demand from pharmaceutical and agrochemical sectors. Asia-Pacific currently leads in production capacity, with several Chinese manufacturers offering high-purity 3-(Methylthio)-1-(tosyloxy)propane at competitive prices. European and North American markets focus more on high-value applications, particularly in drug discovery and advanced material development. Supply chain considerations have become increasingly important, with buyers emphasizing consistent quality and reliable delivery schedules.

Environmental and regulatory aspects of 3-(Methylthio)-1-tosyloxypropane production have gained attention in recent years. Manufacturers are implementing greener synthetic routes that minimize waste generation and reduce energy consumption. The compound's biodegradation profile and ecotoxicological data have become important considerations for end-users, particularly in regulated industries. Proper handling procedures and personal protective equipment remain essential when working with this chemical, though it doesn't fall under hazardous material classifications in most jurisdictions.

Analytical characterization of CAS 187722-18-5 typically involves GC-MS, HPLC, and NMR techniques. Quality control parameters focus on purity assessment (generally ≥95% for most applications) and the absence of significant impurities. Advanced users may require specialized analytical methods to verify the compound's suitability for sensitive applications like asymmetric synthesis or high-throughput screening. Recent advances in analytical technology have enabled more precise characterization of this and similar organosulfur intermediates.

Future research directions for 3-(Methylthio)-1-(tosyloxy)propane include exploring its potential in click chemistry applications and as a building block for functional materials. The growing interest in sulfur-containing polymers and coordination complexes may create new opportunities for this versatile intermediate. Additionally, its potential role in bioorthogonal chemistry and prodrug development warrants further investigation, particularly in pharmaceutical contexts where sulfur plays crucial biological roles.

For researchers sourcing 3-(Methylthio)-1-(tosyloxy)propane, important considerations include supplier reliability, batch-to-batch consistency, and technical support availability. Many manufacturers now provide detailed technical data sheets and certificates of analysis to facilitate research use. Custom synthesis options are available for users requiring specific isotopic labeling or structural modifications of this organosulfur building block. The compound's growing importance in multiple chemical sectors suggests its market relevance will continue expanding in coming years.

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